Cas no 55306-06-4 (Isoacrostalidic acid)
Isoacrostalidic acid structure
Product Name:Isoacrostalidic acid
CAS No:55306-06-4
MF:C16H22O4
MW:278.343485355377
CID:2050362
Update Time:2025-04-21
Isoacrostalidic acid Chemical and Physical Properties
Names and Identifiers
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- Isoacrostalidic acid
- (3aS)-1,2,3a,5aα,6,7,8,9,9a,9bα-Decahydro-3a,6,9aβ-trimethyl-2-oxonaphtho[2,1-b]furan-6β-carboxylic acid
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- Inchi： 1S/C16H22O4/c1-14-6-4-7-15(2,13(18)19)10(14)5-8-16(3)11(14)9-12(17)20-16/h5,8,10-11H,4,6-7,9H2,1-3H3,(H,18,19)
- InChI Key： SHPPNIIVJSBNKW-UHFFFAOYSA-N
- SMILES： CC12C=CC3C(CCCC3(C(=O)O)C)(C)C1CC(=O)O2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- XLogP3: 2.459
Isoacrostalidic acid Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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